9-Bromo-6α-fluoro-11β,17,21-trihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione 21-Acetate
9-Bromo-6α-fluoro-11β,17,21-trihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione 21-Acetate
Brand Name:
Vulcanchem
CAS No.:
1997-73-5
VCID:
VC0045754
InChI:
InChI=1S/C24H30BrFO6/c1-12-7-15-16-9-18(26)17-8-14(28)5-6-21(17,3)23(16,25)19(29)10-22(15,4)24(12,31)20(30)11-32-13(2)27/h5-6,8,12,15-16,18-19,29,31H,7,9-11H2,1-4H3/t12-,15+,16+,18+,19+,21+,22+,23+,24+/m1/s1
SMILES:
CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C)O)C)O)Br)C)F
Molecular Formula:
C24H30BrFO6
Molecular Weight:
513.4 g/mol
9-Bromo-6α-fluoro-11β,17,21-trihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione 21-Acetate
CAS No.: 1997-73-5
Reference Standards
VCID: VC0045754
Molecular Formula: C24H30BrFO6
Molecular Weight: 513.4 g/mol
| CAS No. | 1997-73-5 |
|---|---|
| Product Name | 9-Bromo-6α-fluoro-11β,17,21-trihydroxy-16α-methyl-pregna-1,4-diene-3,20-dione 21-Acetate |
| Molecular Formula | C24H30BrFO6 |
| Molecular Weight | 513.4 g/mol |
| IUPAC Name | [2-[(6S,8S,9R,10S,11S,13S,14S,16R,17R)-9-bromo-6-fluoro-11,17-dihydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl]-2-oxoethyl] acetate |
| Standard InChI | InChI=1S/C24H30BrFO6/c1-12-7-15-16-9-18(26)17-8-14(28)5-6-21(17,3)23(16,25)19(29)10-22(15,4)24(12,31)20(30)11-32-13(2)27/h5-6,8,12,15-16,18-19,29,31H,7,9-11H2,1-4H3/t12-,15+,16+,18+,19+,21+,22+,23+,24+/m1/s1 |
| Standard InChIKey | QAEVJNCCRJTPEE-OSNGSNEUSA-N |
| Isomeric SMILES | C[C@@H]1C[C@H]2[C@@H]3C[C@@H](C4=CC(=O)C=C[C@@]4([C@]3([C@H](C[C@@]2([C@]1(C(=O)COC(=O)C)O)C)O)Br)C)F |
| SMILES | CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C)O)C)O)Br)C)F |
| Canonical SMILES | CC1CC2C3CC(C4=CC(=O)C=CC4(C3(C(CC2(C1(C(=O)COC(=O)C)O)C)O)Br)C)F |
| Synonyms | (6α,11β,16α)-21-(Acetyloxy)-9-bromo-6-fluoro-11,17-dihydroxy-16-methyl-pregna-1,4-diene-3,20-dione; 21-Acetoxy-9-bromo-6α-fluoro-11β,17-dihydroxy-16α-methylpregna-1,4-diene-3,20-dione; |
| PubChem Compound | 102196 |
| Last Modified | Nov 11 2021 |
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